(3S*,4R*)-4-(1,3-benzodioxol-5-yl)-1-[(1-methyl-1H-pyrrol-2-yl)carbonyl]pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4R)-4-(1,3-benzodioxol-5-yl)-1-(1-methylpyrrole-2-carbonyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C18H18N2O5/c1-19-6-2-3-14(19)17(21)20-8-12(13(9-20)18(22)23)11-4-5-15-16(7-11)25-10-24-15/h2-7,12-13H,8-10H2,1H3,(H,22,23)/t12-,13+/m0/s1
• InChI Key: TTXJFJVZOFSXAC-QWHCGFSZSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)N2CC(C(C2)C(=O)O)C3=CC4=C(C=C3)OCO4
• Isomeric SMILES: CN1C=CC=C1C(=O)N2C[C@H]([C@@H](C2)C(=O)O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol

Description

The compound belongs to a class of compounds known for their intricate molecular structure and potential for diverse applications in organic chemistry. Its molecular structure suggests a complex synthesis process and distinctive chemical and physical properties.

Synthesis Analysis

Synthesizing this compound likely involves multi-step reactions and precise control of conditions. For instance, Yıldırım et al. (2005) described the functionalization reactions of related compounds, emphasizing the importance of reaction mechanisms and theoretical studies in synthesis processes (Yıldırım, Kandemirli, & Demir, 2005).

Molecular Structure Analysis

The molecular structure of such compounds is usually confirmed through spectroscopic methods and X-ray crystallography. For example, Lv et al. (2013) conducted an X-ray crystal structure determination to confirm the molecular structure of a similar compound (Lv, Zhang, Xie, & Zhao, 2013).

Chemical Reactions and Properties

These compounds can participate in various chemical reactions, leading to the formation of new compounds. Studies like those by Tamazawa et al. (1986) provide insights into the stereochemistry and reactivity of such compounds (Tamazawa, Arima, Kojima, Isomura, Okada, Fujita, Furuya, Takenaka, Inagaki, & Terai, 1986).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystalline structure, are essential for understanding the compound's behavior under different conditions. The structural investigations by Tzimopoulos et al. (2010) into similar compounds highlight the importance of understanding these properties (Tzimopoulos, Czapik, Gdaniec, Bakas, Isab, Varvogli, & Akrivos, 2010).

Chemical Properties Analysis

Chemical properties include reactivity, stability, and chemical interactions with other compounds. Research such as that by Gein et al. (2012) into related compounds sheds light on their chemical behavior and potential applications (Gein, Dyrenkov, Kornienko, Vakhrin, Veikhman, & Slepukhin, 2012).

Scientific Research Applications

Antibacterial Activity

Research conducted by Костенко et al. (2015) and Kostenko et al. (2015) demonstrated the synthesis of hydrazides related to the core structure, showing significant antibacterial properties. These studies highlight the compound's potential in the development of new antibacterial agents, showcasing its relevance in medicinal chemistry and pharmacological research (Костенко et al., 2015) (Kostenko et al., 2015).

Potential in Coordination Chemistry

The compound and its derivatives have been studied for their ability to coordinate with metal centers, affecting photophysical properties. This is particularly evident in the work of Tzimopoulos et al. (2010) and Sivakumar et al. (2011), where the synthesis and structural investigation of organometallic complexes offer insights into their physicochemical properties and potential applications in materials science and luminescence-based technologies (Tzimopoulos et al., 2010) (Sivakumar et al., 2011).

Synthetic Applications and Biological Activity Prediction

Kharchenko et al. (2008) explored the synthesis of novel bicyclic systems, leading to the prediction of biological activities for the synthesized compounds. This study underscores the importance of this compound in facilitating the development of new chemical entities with potential therapeutic applications (Kharchenko et al., 2008).

Exploration of Antioxidant Activity

Tumosienė et al. (2019) synthesized derivatives of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid and evaluated their antioxidant activities. Some of these compounds showed potent antioxidant activity, highlighting the compound's utility in the search for new antioxidant agents (Tumosienė et al., 2019).

Nootropic Agents Synthesis

Valenta et al. (1994) investigated the synthesis of 1,4-disubstituted 2-oxopyrrolidines and related compounds, including nootropic agents. This research illustrates the compound's potential in contributing to the development of cognitive enhancers and neuroprotective drugs (Valenta et al., 1994).